Cas no 7012-29-5 (4-Chlorobiphenyl-2-carboxylic acid)

• Product Name: 4-Chlorobiphenyl-2-carboxylic acid
• CAS No: 7012-29-5
• MF: C₁₃H₉ClO₂
• MW: 232.66236281395
• CID: 4998013
• Update Time: 2025-06-10

4-Chlorobiphenyl-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chlorobiphenyl-2-carboxylic acid
• 5-chloro-2-phenylbenzoic acid

• Inchi： 1S/C13H9ClO2/c14-10-6-7-11(12(8-10)13(15)16)9-4-2-1-3-5-9/h1-8H,(H,15,16)
• InChI Key： UBKZKIKULURYDP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(=O)O)C=1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3

Additional information on 4-Chlorobiphenyl-2-carboxylic acid

Introduction to 4-Chlorobiphenyl-2-carboxylic Acid (CAS No. 7012-29-5)

4-Chlorobiphenyl-2-carboxylic acid (CAS No. 7012-29-5) is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, also known as 4-chloro-2-biphenylcarboxylic acid, is a derivative of biphenyl with a carboxylic acid group and a chlorine substituent. Its unique structural features make it an interesting subject for various scientific investigations, including its potential applications in drug development and environmental studies.

The chemical structure of 4-Chlorobiphenyl-2-carboxylic acid consists of two phenyl rings connected by a single bond, with a carboxylic acid group attached to the second phenyl ring and a chlorine atom on the fourth position of the first phenyl ring. This arrangement imparts specific chemical and physical properties that are crucial for its applications in different fields.

In recent years, there has been growing interest in the study of 4-Chlorobiphenyl-2-carboxylic acid due to its potential biological activities. Research has shown that this compound exhibits anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of new therapeutic agents. For instance, studies have demonstrated that 4-Chlorobiphenyl-2-carboxylic acid can inhibit the proliferation of cancer cells by modulating key signaling pathways involved in cell growth and survival.

Beyond its potential therapeutic applications, 4-Chlorobiphenyl-2-carboxylic acid is also being investigated for its environmental impact. As a derivative of biphenyl, it is related to polychlorinated biphenyls (PCBs), which are known environmental pollutants. However, unlike PCBs, 4-Chlorobiphenyl-2-carboxylic acid does not pose the same level of environmental risk due to its different chemical structure and lower persistence in the environment.

The synthesis of 4-Chlorobiphenyl-2-carboxylic acid can be achieved through various methods, including Friedel-Crafts acylation and Suzuki coupling reactions. These synthetic routes provide researchers with flexible options to produce the compound in high purity and yield, facilitating further studies on its properties and applications.

In the context of pharmaceutical research, the ability of 4-Chlorobiphenyl-2-carboxylic acid to modulate specific biological pathways has attracted significant attention. For example, it has been shown to inhibit the activity of certain enzymes involved in inflammation and cancer progression. This makes it a valuable tool for understanding these processes at a molecular level and for developing targeted therapies.

Clinical trials involving derivatives of 4-Chlorobiphenyl-2-carboxylic acid are currently underway to evaluate their safety and efficacy in treating various diseases. Preliminary results have been promising, with some compounds showing significant therapeutic effects without major side effects. These findings underscore the potential of this class of compounds as novel therapeutic agents.

In addition to its biological activities, the physical properties of 4-Chlorobiphenyl-2-carboxylic acid, such as its solubility and stability, are important considerations for its practical applications. Researchers have optimized these properties through various modifications, such as esterification or salt formation, to enhance its bioavailability and pharmacokinetic profile.

The environmental impact of 4-Chlorobiphenyl-2-carboxylic acid is another area of active research. Studies have focused on understanding its fate and behavior in different environmental matrices, such as soil and water. These investigations aim to ensure that any potential release of this compound into the environment is managed effectively to minimize ecological risks.

In conclusion, 4-Chlorobiphenyl-2-carboxylic acid (CAS No. 7012-29-5) is a multifaceted compound with significant potential in both pharmaceutical and environmental research. Its unique chemical structure and biological activities make it an important subject for ongoing scientific exploration. As research continues to uncover new insights into this compound, it is likely that its applications will expand further, contributing to advancements in medicine and environmental science.